An unprecedented {Cu II14Te IV10} core incorporated in a 36-tungsto-4-silicate polyoxometalate with visible light-driven catalytic hydrogen evolution activity†
Dalton Transactions Pub Date: 2018-10-02 DOI: 10.1039/C8DT03658F
Abstract
We report an unprecedented {CuII14TeIV10} core containing the novel μ,μ-/μ6-TeIVO32− mode and TeIVO44− embedded within a 36-tungsto-4-silicate POT shell, which constitutes the first example of a tellurous copper cluster in POMs. The structure-stabilizing and templating effects of tellurite anions are crucial for this assembly. Moreover, its visible light-driven catalytic H2 evolution activity and related quenching mechanism are demonstrated, and extensive stability studies are presented.
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Journal Name：Dalton Transactions
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